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Compound of Interest

Compound Name: H-Lys-Ala-AMC

Cat. No.: B13786667

Get Quote

Executive Summary
H-Lys-Ala-AMC (7-Amino-4-methylcoumarin) is a highly sensitive fluorogenic substrate

primarily utilized for the kinetic characterization of Dipeptidyl Peptidase II (DPP-II/DPP7) and

specific aminopeptidases. While the lyophilized powder is robust, the reconstituted substrate is

susceptible to spontaneous hydrolysis, photobleaching, and moisture-induced degradation.

This guide moves beyond basic manufacturer instructions to provide a field-proven protocol for

maximizing signal-to-noise ratios. Critical to this workflow is the use of anhydrous DMSO for

stock preparation and the strict avoidance of aqueous storage, which is particularly detrimental

due to the pH-sensitivity of the AMC leaving group.
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Property Specification

Chemical Name
H-Lys-Ala-7-Amino-4-methylcoumarin (usually

HCl or 2HCl salt)

Target Enzymes
Dipeptidyl Peptidase II (DPP-II),

Aminopeptidase B

Molecular Weight ~447.35 Da (2HCl salt) / ~374.4 Da (Free base)

Excitation / Emission /

Solubility Soluble in Water, DMSO, Methanol

pKa (AMC group) ~7.8 (Fluorescence is pH dependent)

Mechanism of Action
The substrate consists of the dipeptide Lys-Ala coupled to the fluorophore AMC via an amide

bond. In its conjugated state, the AMC group is quenched. Upon enzymatic cleavage by DPP-II

(which prefers acidic pH ~5.5), the amide bond is broken, releasing free AMC.

Critical Insight: Free AMC fluorescence is pH-dependent. While DPP-II assays are often run at

acidic pH (4.5–5.5), the fluorescence signal is maximal at basic pH (>8.0). Therefore, endpoint

assays often require a "stop solution" (e.g., Sodium Acetate or Tris, pH 9-10) to maximize

sensitivity.

Reconstitution & Storage Protocol
A. Solvent Selection: The Case for DMSO
While H-Lys-Ala-AMC is water-soluble, never store stock solutions in aqueous buffers.

Water: Promotes spontaneous hydrolysis of the amide bond, leading to high background

fluorescence (

) over time.
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DMSO (Anhydrous): The preferred solvent.[1] It creates aprotic conditions that stabilize the

amide bond and prevent microbial growth.

B. Preparation of 10 mM Stock Solution
Materials:

H-Lys-Ala-AMC (Lyophilized)

Anhydrous DMSO (Sigma-Aldrich or equivalent, >99.9%, stored over molecular sieves)

Amber microcentrifuge tubes (Light protection is mandatory)

Protocol:

Equilibration: Allow the lyophilized vial to warm to Room Temperature (RT) for 20 minutes

before opening. This prevents condensation from forming inside the cold vial.

Calculation: Calculate the volume of DMSO required for a 10 mM stock.

Example: For 5 mg of substrate (MW ~447.35 g/mol ):

Dissolution: Add the calculated volume of Anhydrous DMSO. Vortex vigorously for 30

seconds.

Note: If the solution is cloudy, sonicate in a water bath for 2 minutes.

Aliquot: Dispense into single-use aliquots (e.g., 20–50

L) in amber tubes. Do not create large aliquots (>200

L) to avoid freeze-thaw cycles.

C. Storage Conditions
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State Temperature Stability Notes

Lyophilized -20°C > 2 Years Keep desiccated.

Stock (DMSO) -20°C or -80°C 6 Months

Protect from light.

Avoid freeze-thaw (>3

cycles).

Working Soln. 4°C / Ice < 4 Hours

Prepare fresh in assay

buffer. Discard after

use.

Visual Workflows
Workflow 1: Reconstitution & Storage Logic
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Caption: Optimized workflow for H-Lys-Ala-AMC reconstitution to minimize hydrolysis and light

exposure.

Workflow 2: Assay Reaction & pH Dependency
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Caption: Kinetic pathway showing enzymatic cleavage vs. spontaneous hydrolysis and the role

of pH in signal detection.

Quality Control: The "Background Check"
Before running valuable samples, validate the integrity of your reconstituted substrate.

Prepare a Blank: Mix

L of Assay Buffer +

L of your thawed Substrate Stock (diluted to working concentration).

Measure: Read Fluorescence (Ex 360 / Em 460).

Criteria:

Pass: RFU is comparable to a buffer-only blank (low background).

Fail: RFU is significantly higher (>3x) than buffer blank. This indicates free AMC is present

due to degradation. Discard the aliquot.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

High Background (

)

Spontaneous hydrolysis in

stock; Old stock; Aqueous

storage.

Remake stock in fresh

Anhydrous DMSO. Store at

-80°C.

Low Signal
Incorrect pH for reading;

Photobleaching.

Ensure read pH > 8.0 (if

endpoint). Protect stock from

light.[2][3][4]

Precipitation
High concentration in aqueous

buffer; Cold buffer.

Dilute stock into warm buffer

while vortexing. Lower working

conc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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